Cas no 1368184-98-8 (3-Cyclopentyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1368184-98-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4593949
• PubChem ID: 82408574
• Update Time: 2025-10-11

3-Cyclopentyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-1,2-oxazole-4-carboxylic acid
• 3-Cyclopentylisoxazole-4-carboxylic acid
• Z2740003220
• AKOS022706583
• CS-0120463
• 3-cyclopentyl-1,2-oxazole-4-carboxylicacid
• G74168
• 3-Cyclopentyl-4-isoxazolecarboxylic acid
• 1368184-98-8
• DB-424881
• EN300-319380
• 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C9H11NO3/c11-9(12)7-5-13-10-8(7)6-3-1-2-4-6/h5-6H,1-4H2,(H,11,12)
• InChI Key： NNBFGEVNXANMDE-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C2CCCC2)=N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3

3-Cyclopentyl-1,2-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid

Introduction to 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid (CAS No. 1368184-98-8)

3-Cyclopentyl-1,2-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368184-98-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a cyclopentyl substituent at the 3-position and a carboxylic acid functional group at the 4-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid contribute to its potential biological activity. The oxazole ring is known to be a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The cyclopentyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability, while the carboxylic acid moiety provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid has been explored as a potential lead compound in several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Its unique structural motif suggests that it may interact with biological targets in ways that conventional small molecules do not, offering new opportunities for therapeutic intervention.

In particular, studies have demonstrated that oxazole derivatives can exhibit significant inhibitory activity against various enzymes and receptors implicated in human diseases. The cyclopentyl substituent may enhance binding affinity by optimizing the orientation of the molecule within the active site of a target protein. Additionally, the carboxylic acid group can participate in salt formation, potentially improving solubility and formulation flexibility.

The synthesis of 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid has been optimized through multiple pathways, including cyclocondensation reactions between appropriate precursors. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating its use in large-scale screening programs and preclinical studies. The availability of high-quality starting materials and robust synthetic routes has been instrumental in accelerating the development pipeline for this promising scaffold.

Preclinical investigations have begun to uncover the pharmacological profile of 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid. Initial studies suggest that it may possess inhibitory activity against enzymes such as COX-2 (cyclooxygenase-2), which is a key target in anti-inflammatory drug development. Furthermore, its interaction with other biological pathways has been explored using computational modeling techniques, which predict potential applications in oncology and neurodegenerative diseases.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid exemplifies how modifications within a heterocyclic core can lead to novel pharmacophores with therapeutic potential. Its integration into drug discovery programs represents an example of how targeted molecular design can yield compounds with optimized properties for clinical use.

As research continues to evolve, new methodologies for assessing the biological activity of 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid are being developed. High-throughput screening (HTS) technologies allow for rapid evaluation of large libraries of compounds against multiple targets, while biophysical techniques such as X-ray crystallography provide detailed insights into molecular interactions at an atomic level. These approaches are essential for refining lead optimization strategies and advancing candidates toward clinical development.

The potential applications of 3-Cyclopentyl-1,2-oxazole-4-carboxylic acid extend beyond traditional therapeutic areas. Its structural framework suggests utility in developing next-generation agrochemicals and materials science applications where heterocyclic compounds are increasingly employed due to their stability and reactivity. By leveraging its unique chemical properties, researchers aim to unlock new possibilities across multiple scientific disciplines.

In conclusion,3-Cyclopentyl-1,2-oxazole-4-carboxylic acid (CAS No. 1368184-98-8) represents a significant advancement in pharmaceutical chemistry. Its combination of structural features and predicted biological activities positions it as a valuable candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to improve through interdisciplinary collaboration between chemists、biologists、and computer scientists，compounds like this one will play an increasingly important role in addressing global health challenges.